Cas no 57768-35-1 (Cyclohexanecarboxaldehyde, 1-(phenylthio)-)

• Product Name: Cyclohexanecarboxaldehyde, 1-(phenylthio)-
• CAS No: 57768-35-1
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 344270
• PubChem ID: 12236135
• Update Time: 2025-04-19

Cyclohexanecarboxaldehyde, 1-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 1-(phenylthio)-
• 1-phenylsulfanylcyclohexane-1-carbaldehyde
• 57768-35-1
• DTXSID90481748

• Inchi： 1S/C13H16OS/c14-11-13(9-5-2-6-10-13)15-12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2
• InChI Key： ZLOBOEPMGFLRAL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1(C=O)CCCCC1

Computed Properties

• Exact Mass: 220.09228
• Monoisotopic Mass: 220.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07